(E)-1-(1,3-benzodioxol-5-yl)-5-(2,6-dichlorophenyl)-1-penten-3-one

• IUPAC Name: (E)-1-(1,3-benzodioxol-5-yl)-5-(2,6-dichlorophenyl)pent-1-en-3-one
• InChI: InChI=1S/C18H14Cl2O3/c19-15-2-1-3-16(20)14(15)8-7-13(21)6-4-12-5-9-17-18(10-12)23-11-22-17/h1-6,9-10H,7-8,11H2/b6-4+
• InChI Key: DGGGLCLFBBZWBI-GQCTYLIASA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)CCC3=C(C=CC=C3Cl)Cl
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)CCC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C18H14Cl2O3
• Molecular Weight: 349.2 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "(E)-1-(1,3-benzodioxol-5-yl)-5-(2,6-dichlorophenyl)-1-penten-3-one" often involves complex reactions including photo-reorganization and various organic synthesis techniques. For instance, a study demonstrated the photo-reorganization of 3-alkoxy-6-chloro-2-(benzo[b]thiophen-2-yl)-4H-chromen-4-ones leading to the formation of angular pentacyclic compounds, illustrating the synthesis potential for structurally related compounds (Dalai et al., 2017).

Molecular Structure Analysis

Structural elucidation plays a crucial role in understanding the molecular geometry, bonding, and potential intermolecular interactions of such compounds. A related compound, 3-(Benzo[d][1,3]dioxol-5-yl)-1-(3-chlorophenyl)-5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazole, was synthesized and characterized, providing insights into the crystal structure and molecular interactions via X-ray diffraction studies (Naveen et al., 2018).

Chemical Reactions and Properties

Understanding the chemical behavior of "(E)-1-(1,3-benzodioxol-5-yl)-5-(2,6-dichlorophenyl)-1-penten-3-one" involves studying its reactions under various conditions. For example, the photochemical reaction of related enamino ketones with benzophenone was explored, revealing the formation of specific reaction products and shedding light on the reactivity of similar compounds (Tokumitsu & Hayashi, 1980).

Physical Properties Analysis

The physical properties, including crystallinity, melting points, and solubility, are pivotal for practical applications. Studies on compounds with similar structures have elucidated the influence of hydrogen bonding and crystal packing on their physical properties, providing a foundation for understanding the physical characteristics of "(E)-1-(1,3-benzodioxol-5-yl)-5-(2,6-dichlorophenyl)-1-penten-3-one" (Jasinski et al., 2008).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, define the potential applications and handling of this compound. The study of reactions of 5,5,5-trichloro-3-penten-2-one with nucleophiles, for instance, offers insights into the chemical reactivity and potential synthesis pathways for related compounds (Takeda et al., 1972).

Scientific Research Applications

Structural Analysis

• Crystal Structure Studies : The structure of related chalcones derived from 1-(1,3-benzodioxol-5-yl)ethanone has been elucidated, showcasing how hydrogen bonding and crystal packing influence the twist angle between the mean planes of the 1,3-benzodioxol-5-yl and benzene groups. This type of analysis is crucial for understanding the physical properties and reactivity of such compounds (Jasinski et al., 2008).

Chemical Properties and Synthesis

• Synthesis and Characterization : A novel pyrazole derivative, closely related to the compound , was synthesized and characterized, providing insights into the synthesis pathways and molecular structures of such compounds (Naveen et al., 2018).

Molecular Interactions and Applications

• Corrosion Inhibition : Piperine derivatives, closely related to (E)-1-(1,3-benzodioxol-5-yl)-5-(2,6-dichlorophenyl)-1-penten-3-one, have been studied for their interaction with iron surfaces. This research is particularly relevant in exploring the potential of these compounds as corrosion inhibitors (Belghiti et al., 2018).

Biological Activity

• Antibacterial Evaluation : Research has been conducted on sulfonamides derived from 1,3-benzodioxol-5-carbohydrazide, which is structurally related to the compound . These studies provide insights into the antibacterial activity of these derivatives (Siddiqa et al., 2014).

• Molecular Docking Studies : Studies involving molecular docking have been conducted to evaluate the interaction of similar compounds with biological targets, such as androgen receptors. This type of research is pivotal for understanding the biological activity and potential therapeutic applications of these compounds (Al-Wabli et al., 2016).